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Compound of Interest

Compound Name: Diallyl phthalate

Cat. No.: B1670388 Get Quote

An In-depth Technical Guide to the Molecular Structure and Formula of Diallyl Phthalate for

Researchers and Drug Development Professionals

Introduction
Diallyl phthalate (DAP) is an organic compound with the chemical formula C14H14O4.[1] It is

a diester of phthalic acid and allyl alcohol.[1] Primarily recognized for its role as a crosslinking

agent and plasticizer in the polymer industry, recent research has brought its toxicological

profile and potential as an endocrine disruptor to the forefront of scientific investigation, making

it a molecule of interest for researchers in toxicology and drug development. This guide

provides a comprehensive overview of the molecular structure, chemical properties, synthesis,

and characterization of DAP, with a particular focus on its biological interactions and relevant

experimental protocols.

Molecular Structure and Chemical Formula
Diallyl phthalate is structurally composed of a benzene ring with two adjacent carboxylate

groups, each ester-linked to an allyl group.

Molecular Formula: C14H14O4

IUPAC Name: bis(prop-2-enyl) benzene-1,2-dicarboxylate[1]

CAS Number: 131-17-9[1]
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Molecular Weight: 246.26 g/mol [1]

Molecular Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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